Cas no 58965-16-5 (sodium 3-butoxy-2-hydroxypropane-1-sulfonate)

• Product Name: sodium 3-butoxy-2-hydroxypropane-1-sulfonate
• CAS No: 58965-16-5
• MF: C₇H₁₅NaO₅S
• MW: 234.245772600174
• CID: 1613392
• PubChem ID: 23674486
• Update Time: 2025-04-21

sodium 3-butoxy-2-hydroxypropane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• sodium 3-butoxy-2-hydroxypropane-1-sulfonate
• 1-propanesulfonic acid, 3-butoxy-2-hydroxy-, sodium salt (1:1)
• 3-Butoxy-2-hydroxy-1-propanesulfonic acid sodium salt
• 58965-16-5
• 3-Butyloxy-2-hydroxypropanesulfonic acid, sodium salt
• 1-Propanesulfonic acid, 3-butoxy-2-hydroxy-, monosodium salt
• DTXSID50886159
• DB-315279
• OCETZYVXRJCUFB-UHFFFAOYSA-M

• Inchi： 1S/C7H16O5S.Na/c1-2-3-4-12-5-7(8)6-13(9,10)11;/h7-8H,2-6H2,1H3,(H,9,10,11);/q;+1/p-1
• InChI Key： OCETZYVXRJCUFB-UHFFFAOYSA-M
• SMILES： S(CC(COCCCC)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 234.05385
• Monoisotopic Mass: 234.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 86.66